Cas no 175391-06-7 (Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1))

• Product Name: Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)
• CAS No: 175391-06-7
• MF: C₁₃H₈Cl₂F₃IO₃S
• MW: 499.1
• CID: 5021062
• PubChem ID: 22389797
• Update Time: 2025-05-20

Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)
• bis(4-chlorophenyl)iodanium triflate
• SCHEMBL1805120
• 175391-06-7
• SY295926
• Di(4-chlorophenyl)iodonium Trifluoromethanesulfonate
• Bis(4-chlorophenyl)iodonium trifluoromethanesulfonate
• F71800

• Inchi： 1S/C12H8Cl2I.CHF3O3S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
• InChI Key： FWNJUSYYKZFUQB-UHFFFAOYSA-M
• SMILES： C(F)(F)(F)S([O-])(=O)=O.[I+](C1C=CC(Cl)=CC=1)C1C=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 497.85680g/mol
• Monoisotopic Mass: 497.85680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Additional information on Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)

Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS No. 175391-06-7): A Comprehensive Overview

Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1), identified by its CAS number 175391-06-7, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organometallic compound, featuring a unique structural configuration, exhibits remarkable properties that make it a valuable tool in various synthetic and analytical applications. Its molecular structure comprises a central iodine atom coordinated to two 4-chlorophenyl groups and a sulfonate group derived from 1,1,1-trifluoromethanesulfonic acid. This distinct arrangement imparts exceptional reactivity and stability, making it particularly useful in the development of advanced materials and pharmaceutical intermediates.

The significance of Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) is further underscored by its role in modern synthetic methodologies. In recent years, this compound has been employed in cross-coupling reactions, which are pivotal in constructing complex organic molecules. Specifically, its ability to facilitate palladium-catalyzed reactions has opened new avenues in the synthesis of biologically active compounds. These reactions are foundational in drug discovery processes, enabling the creation of novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent advancements in the field have highlighted the compound's utility in polymer chemistry. The incorporation of Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) into polymer matrices has led to the development of high-performance materials with improved thermal stability and mechanical strength. These innovations are particularly relevant in industries requiring durable and lightweight materials, such as aerospace and automotive sectors. The compound's ability to act as a catalyst or additive in polymerization processes underscores its versatility and broad applicability.

In the realm of pharmaceutical research, Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) has been investigated for its potential role in modulating biological pathways. Studies have demonstrated its efficacy in enhancing the bioavailability of certain therapeutic agents by facilitating their incorporation into lipid-based delivery systems. This approach has shown promise in improving drug delivery efficiency, particularly for poorly soluble compounds. The compound's interaction with biological membranes suggests a multifaceted role in pharmaceutical applications.

The synthesis of Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) is another area where significant progress has been made. Researchers have developed streamlined synthetic routes that enhance yield and purity while minimizing environmental impact. These advancements align with the growing emphasis on sustainable chemistry practices. The use of green solvents and catalytic methods in its production reflects a commitment to reducing the ecological footprint of chemical manufacturing processes.

The analytical characterization of this compound has also seen notable developments. Modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided invaluable insights into its structural properties. These analytical methods are crucial for ensuring the compound's consistency and purity during industrial-scale production. The ability to accurately determine its molecular structure and dynamics has furthered our understanding of its reactivity and function.

The future prospects of Iodonium, bis(4-chlorophenyl)-, 1,1,1-trifluoromethanesulfonate (CAS No. 175391-06-7) are promising as research continues to uncover new applications. Its potential use in nanotechnology is particularly intriguing. The compound's unique electronic properties make it suitable for applications in nanoscale devices and sensors. As nanotechnology evolves into an increasingly important field across multiple disciplines—including electronics and medicine—the demand for specialized materials like this one is expected to grow.

In conclusion,Iodonium, bis(4-chlorophenyl)-, 1, _(^TMS)((^TMS))((^TMS)) (CAS No. 17539 91-06-7}) represents a cornerstone material in contemporary chemical research. Its multifaceted applications span from pharmaceuticals to advanced materials science، underscoring its importance as a versatile reagent and catalyst。 As scientific exploration progresses，the full potential of this remarkable compound is anticipated to be realized， driving innovation across multiple scientific domains。